Cas no 899351-07-6 (N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide)

• Product Name: N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide
• CAS No: 899351-07-6
• MF: C₁₇H₁₅ClN₂OS₃
• MW: 394.961798906326
• CID: 6192292
• PubChem ID: 7545218
• Update Time: 2025-10-29

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide
• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-3-[(4-methylphenyl)sulfanyl]propanamide
• N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-3-(p-tolylthio)propanamide
• AKOS024657983
• F2537-0305
• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-3-(4-methylphenyl)sulfanylpropanamide
• 899351-07-6

• Inchi： 1S/C17H15ClN2OS3/c1-11-2-4-12(5-3-11)22-9-8-16(21)20-17-19-13(10-23-17)14-6-7-15(18)24-14/h2-7,10H,8-9H2,1H3,(H,19,20,21)
• InChI Key： RCIUBPRCHJPCKH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CSC(=N2)NC(CCSC2C=CC(C)=CC=2)=O)S1

Computed Properties

• Exact Mass: 394.0035043g/mol
• Monoisotopic Mass: 394.0035043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide

Comprehensive Overview of N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide (CAS No. 899351-07-6)

The compound N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide (CAS No. 899351-07-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chlorothiophene and thiazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the growing demand for novel therapeutic compounds in the face of rising antibiotic resistance.

In recent years, the scientific community has focused on the structure-activity relationship (SAR) of compounds like N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide. This interest stems from the need to develop more efficient and targeted drugs with fewer side effects. The presence of the sulfanylpropanamide group in this compound suggests potential interactions with biological targets, making it a subject of extensive molecular docking studies and in vitro assays.

From a synthetic chemistry perspective, the preparation of CAS No. 899351-07-6 involves multi-step organic reactions, including cross-coupling and amide bond formation. These methods are critical for achieving high purity and yield, which are essential for subsequent biological testing. The compound's solubility and stability under physiological conditions are also key factors under investigation, as they directly impact its bioavailability and efficacy.

The agrochemical industry has shown interest in N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide due to its potential as a pesticide intermediate. With increasing global emphasis on sustainable agriculture, researchers are exploring its role in developing next-generation crop protection agents. The chlorothiophene moiety, in particular, is known for its bioactivity against pests, making this compound a valuable candidate for further study.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of thiazole-containing compounds exhibit anti-proliferative properties. As cancer remains a leading cause of mortality worldwide, the exploration of new chemotherapeutic agents like CAS No. 899351-07-6 is a high-priority research avenue. Its mechanism of action, possibly involving cell cycle arrest or apoptosis induction, is under rigorous investigation.

Environmental considerations are also paramount when discussing N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide. Researchers are evaluating its biodegradability and ecotoxicological profile to ensure compliance with regulatory standards. This aligns with the broader trend of developing green chemistry solutions that minimize ecological impact while maintaining efficacy.

In summary, N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide (CAS No. 899351-07-6) represents a versatile compound with significant potential across multiple scientific disciplines. Its structural complexity and functional groups make it a valuable subject for ongoing research, particularly in the fields of drug discovery, agrochemical development, and materials science. As studies progress, this compound may pave the way for innovative solutions to some of today's most pressing challenges.